Cas no 1705201-87-1 (1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one)

• Product Name: 1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one
• CAS No: 1705201-87-1
• MF: C₁₄H₁₇N₃O₅
• MW: 307.301883459091
• CID: 5366229
• Update Time: 2025-07-16

1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one

• Inchi： 1S/C14H17N3O5/c1-9-6-11(7-12(18)21-9)22-10-2-4-16(8-10)14(20)17-5-3-15-13(17)19/h6-7,10H,2-5,8H2,1H3,(H,15,19)
• InChI Key： BOARLVITZGPOQX-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(N2CCC(OC3=CC(=O)OC(C)=C3)C2)=O)CCN1

Additional information on 1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one

Chemical Profile of 1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one (CAS No. 1705201-87-1)

1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1705201-87-1, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework, including a pyran ring, an oxypyrrolidine moiety, and an imidazolidinone core, makes it a subject of intense interest for researchers exploring innovative drug discovery strategies.

The structural composition of this compound is pivotal in determining its chemical reactivity and pharmacological properties. The presence of a 2-methyl group on the pyran ring and the carbonyl group in the oxypyrrolidine segment introduces specific electronic and steric characteristics that can influence its interactions with biological targets. Such structural motifs are often exploited in medicinal chemistry to modulate binding affinities and selectivity, which are critical factors in the design of effective pharmaceuticals.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic versatility. The imidazolidinone scaffold, in particular, has been extensively studied for its potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of additional functional groups, such as the oxypyrrolidine-1-carbonyl moiety found in this compound, further expands its pharmacophoric potential. This modification can enhance binding interactions with specific enzymes or receptors, thereby increasing the therapeutic efficacy of derivatives derived from this core structure.

One of the most compelling aspects of 1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one is its role as a building block in the synthesis of more complex molecules. Its modular design allows for facile functionalization at multiple sites, enabling chemists to generate libraries of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps typically include cyclization reactions to form the heterocyclic rings, followed by nucleophilic additions or substitutions to introduce the necessary functional groups. The use of advanced catalytic systems and green chemistry principles has further optimized these synthetic routes, making them more efficient and environmentally sustainable.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one have been extensively modeled to predict its behavior in biological systems. These studies have provided valuable insights into how subtle changes in its structure can modulate its binding affinity and metabolic stability. For instance, computational analysis has revealed that the presence of the methyl group on the pyran ring influences the compound's dipole moment and thus its interaction with polar biological targets.

The pharmacological evaluation of this compound has shown promising results in preclinical studies. Notably, derivatives based on this scaffold have demonstrated inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The oxypyrrolidine carbonyl group, in particular, has been identified as a key pharmacophore responsible for these effects. Further investigation into its mechanism of action could pave the way for new therapeutic interventions targeting these pathological pathways.

In conclusion, 1-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]imidazolidin-2-one represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted biological potential. Its synthesis showcases the ingenuity of modern chemical methodologies, while its pharmacological properties highlight its importance as a lead compound for drug development. As research continues to uncover new applications for this molecule and its derivatives, it is poised to play an increasingly vital role in addressing unmet medical needs.